2-((1-(3-morpholinopropyl)-2-oxo-2,5,6,7-tetrahydro-1H-cyclopenta[d]pyrimidin-4-yl)thio)-N-(naphthalen-1-yl)acetamide
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Description
2-((1-(3-morpholinopropyl)-2-oxo-2,5,6,7-tetrahydro-1H-cyclopenta[d]pyrimidin-4-yl)thio)-N-(naphthalen-1-yl)acetamide is a useful research compound. Its molecular formula is C26H30N4O3S and its molecular weight is 478.61. The purity is usually 95%.
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Scientific Research Applications
Antiproliferative Activities
Some derivatives of N-(naphthalen-2-yl)acetamide and N-(substituted phenyl)acetamide have been synthesized and tested for their antiproliferative activities against various human cancer cell lines. A particular compound showed significant activity against nasopharyngeal carcinoma cell lines with specific cytotoxicity, highlighting its potential as a therapeutic agent in cancer treatment (I‐Li Chen et al., 2013).
Crystal Structures
The crystal structures of certain (diaminopyrimidin-2-yl)thioacetamide derivatives have been determined. These structures reveal the inclinations between the pyrimidine ring and the naphthalene ring system, providing insights into their molecular conformations which could be vital for understanding their interactions with biological targets (S. Subasri et al., 2017).
Antifungal Agents
Derivatives of 2-(2-oxo-morpholin-3-yl)-acetamide have been identified as promising antifungal agents with broad-spectrum activity against Candida and Aspergillus species. Modifications to the morpholin-2-one core resulted in compounds with improved plasmatic stability while retaining in vitro antifungal activity, demonstrating potential for development into antifungal therapeutics (D. Bardiot et al., 2015).
Antimicrobial Activity
Novel derivatives synthesized from 4-(4-aminophenyl)morpholin-3-one have shown antimicrobial activity against selected bacterial and fungal strains. These findings suggest the potential of these compounds in developing new antimicrobial agents (J.J. Majithiya & B. Bheshdadia, 2022).
Properties
IUPAC Name |
2-[[1-(3-morpholin-4-ylpropyl)-2-oxo-6,7-dihydro-5H-cyclopenta[d]pyrimidin-4-yl]sulfanyl]-N-naphthalen-1-ylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H30N4O3S/c31-24(27-22-10-3-7-19-6-1-2-8-20(19)22)18-34-25-21-9-4-11-23(21)30(26(32)28-25)13-5-12-29-14-16-33-17-15-29/h1-3,6-8,10H,4-5,9,11-18H2,(H,27,31) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PAMAZEOJEZGVCU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2=C(C1)N(C(=O)N=C2SCC(=O)NC3=CC=CC4=CC=CC=C43)CCCN5CCOCC5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H30N4O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
478.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.